Cas no 1261908-45-5 (4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid
• CAS No: 1261908-45-5
• MF: C₁₅H₁₀FNO₆
• MW: 319.241407871246
• MDL: MFCD18322179
• CID: 2762736
• PubChem ID: 53228009
• Update Time: 2025-11-02

4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322179
• 4-(3-FLUORO-5-METHOXYCARBONYLPHENYL)-2-NITROBENZOIC ACID
• 1261908-45-5
• DTXSID90691542
• 3'-Fluoro-5'-(methoxycarbonyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95%
• 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid

• MDL： MFCD18322179
• Inchi： 1S/C15H10FNO6/c1-23-15(20)10-4-9(5-11(16)6-10)8-2-3-12(14(18)19)13(7-8)17(21)22/h2-7H,1H3,(H,18,19)
• InChI Key： OZYJYFMDRMISKY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.04921520Da
• Monoisotopic Mass: 319.04921520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Additional information on 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid

Research Briefing on 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid (CAS: 1261908-45-5)

4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid (CAS: 1261908-45-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorine substituent and a nitrobenzoic acid moiety, has shown potential in various applications, particularly in drug discovery and development. Recent studies have explored its role as an intermediate in the synthesis of biologically active molecules, highlighting its relevance in medicinal chemistry.

Recent research has focused on the synthetic pathways and optimization of 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, achieving higher yields and purity compared to traditional methods. The study emphasized the compound's stability under various conditions, making it a viable candidate for further pharmaceutical applications. Additionally, the fluorine atom's presence was noted to enhance the compound's binding affinity to specific biological targets, a critical factor in drug design.

In the context of biological activity, preliminary investigations have suggested that 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its potential as a modulator of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. The study utilized molecular docking simulations and in vitro assays to demonstrate the compound's interaction with the COX-2 active site, paving the way for further in vivo studies.

The compound's physicochemical properties, such as solubility and logP, have also been a subject of recent research. A computational study in Chemical Biology & Drug Design (2023) employed quantum mechanical calculations to predict its behavior in biological systems. The results indicated favorable pharmacokinetic profiles, suggesting potential for oral bioavailability. These findings are crucial for the compound's development as a therapeutic agent.

Despite these promising results, challenges remain in the large-scale production and formulation of 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid. Current efforts are directed toward optimizing synthetic routes to reduce costs and improve scalability. Furthermore, toxicological studies are needed to assess its safety profile before clinical applications can be considered. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid (CAS: 1261908-45-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in disease models. The compound's development could contribute significantly to the discovery of novel pharmaceutical agents.